Cas no 39112-64-6 ( )

• Product Name: &nbsp
• CAS No: 39112-64-6
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• CID: 924280
• PubChem ID: 296988
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-6H-pyrido[4,3-b]carbazole
• NSC-167570
• NSC167570
• DTXSID10304844
• 39112-64-6
•  

• Inchi： 1S/C16H12N2O/c1-19-15-4-2-3-12-13-7-11-9-17-6-5-10(11)8-14(13)18-16(12)15/h2-9,18H,1H3
• InChI Key： BAWLTRSKXIFSFT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1NC1C=C3C=CN=CC3=CC2=1

Computed Properties

• Exact Mass: 248.09506
• Monoisotopic Mass: 248.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91